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Compound of Interest

Compound Name: OP-1074

Cat. No.: B3027972

For Researchers, Scientists, and Drug Development Professionals

Introduction

OP-1074 is a potent and selective estrogen receptor (ER) degrader (SERD) that exhibits pure
antiestrogenic activity.[1][2] It functions by binding to both ERa and ER[3, leading to their
degradation and subsequently inhibiting estrogen-stimulated gene transcription and cancer cell
proliferation.[1] These characteristics make OP-1074 a valuable tool in research focused on
estrogen receptor signaling and a potential therapeutic agent for hormone-dependent cancers.
Accurate and consistent preparation of OP-1074 stock solutions is critical for obtaining reliable
and reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of OP-1074 stock solutions.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for OP-1074 are
summarized in the table below.
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Property

Value Reference

Molecular Weight

457.56 g/mol [3]

Solubility in DMSO

100 mg/mL (equivalent to

[4]
218.55 mM)

Appearance

White to off-white solid [4]

IC50 (Transcription)

1.6 nM (ERa), 3.2 nM (ERp) [1]

IC50 (Proliferation)

6.3 nM (MCF-7 cells), 9.2 nM

[1]
(CAMA-1 cells)

Experimental Protocol: Preparation of a 10 mM OP-
1074 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of OP-1074 in dimethyl

sulfoxide (DMSOQ). This concentration is a common starting point for serial dilutions to achieve

desired working concentrations for various in vitro assays.

Materials:

OP-1074 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Optional: Sonication bath

Procedure:
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e Pre-weighing Preparation: Before handling OP-1074, ensure you are wearing appropriate
personal protective equipment (PPE), including a lab coat, gloves, and safety glasses. Work
in a chemical fume hood to minimize inhalation exposure.

e Weighing OP-1074.
o Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of OP-1074 powder. For example, to prepare 1 mL
of a 10 mM stock solution, you will need 4.58 mg of OP-1074.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 457.56 g/mol = 0.0045756 g = 4.58 mg
 Dissolving in DMSO:

o Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed
OP-1074. To prepare a 10 mM solution with 4.58 mg of OP-1074, add 1 mL of DMSO.

o For optimal dissolution, use freshly opened, anhydrous DMSO, as absorbed moisture can
affect solubility.[4]

e Ensuring Complete Dissolution:

o Cap the tube securely and vortex the solution for 1-2 minutes until the OP-1074 is
completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible particles.

o If dissolution is slow, brief sonication in a water bath can be used to facilitate the process.

[4]
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4]

o For optimal stability, store the solutions under a nitrogen atmosphere and away from
moisture.[4]

Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for OP-1074 Stock Solution Preparation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.medchemexpress.cn/op-1074.html
https://www.medchemexpress.cn/op-1074.html
https://www.benchchem.com/product/b3027972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation

( )

Precise Measurement

Dissolution

Add DMSO

Ensure Complete Dissolution

Vortex/Sonicate

Avoid Freeze-Thaw

4 Storage )

Maintain Stability

( )

- J

Click to download full resolution via product page

Caption: Workflow for preparing OP-1074 stock solution.

Signaling Pathway of OP-1074 Action
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Caption: Mechanism of OP-1074-induced ER degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for OP-1074 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027972#how-to-prepare-op-1074-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/op-1074.html
https://pubmed.ncbi.nlm.nih.gov/29915250/
https://pubmed.ncbi.nlm.nih.gov/29915250/
https://www.targetmol.com/compound/op-1074
https://www.medchemexpress.cn/op-1074.html
https://www.benchchem.com/product/b3027972#how-to-prepare-op-1074-stock-solution
https://www.benchchem.com/product/b3027972#how-to-prepare-op-1074-stock-solution
https://www.benchchem.com/product/b3027972#how-to-prepare-op-1074-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3027972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

